2-Ethoxy-5-(n,n-diisopropyl)aminopyridine

• IUPAC Name: 6-ethoxy-N,N-di(propan-2-yl)pyridin-3-amine
• InChI: InChI=1S/C13H22N2O/c1-6-16-13-8-7-12(9-14-13)15(10(2)3)11(4)5/h7-11H,6H2,1-5H3
• InChI Key: RASGFJRDXYRXAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)N(C(C)C)C(C)C
• Molecular Formula: C13H22N2O
• DSSTOX Substance ID: DTXSID90428411
• Molecular Weight: 222.33 g/mol
• CAS RN: 871269-05-5

Description

2-Ethoxy-5-(n,n-diisopropyl)aminopyridine (2-E5-DIPAP) is a pyridine-based compound that has been used in a variety of scientific research applications. It is a versatile reagent and can be used to synthesize a wide range of organic compounds and derivatives.

Scientific Research Applications

Synthesis of Biologically Active Compounds

2-Amino-4-ethoxycarbonylpyridine, a closely related compound, serves as a starting material in the synthesis of 4-substituted-N1-2-pyridylsulfanilamide derivatives, evaluated for their antimicrobial activity. These derivatives exhibit a noticeable inhibition of B. subtilis, suggesting potential applications in developing antibacterial agents O. A. El-Salam, S. F. Mohamed, 2005.

Facilitating Complex Organic Syntheses

Ethoxycarbonylmalonaldehyde, which is structurally related to 2-Ethoxy-5-(n,n-diisopropyl)aminopyridine, has been utilized in a facile method to access 2,3-disubstituted-5-ethoxycarbonylpyridines. These derivatives, related to nicotinic acid, are of significant interest due to their biological and medicinal importance. The synthesis showcases the versatility of ethoxy derivatives in generating polyfunctionally substituted pyridines S. Torii, T. Inokuchi, M. Kubota, 1986.

Novel Material Synthesis

A new material, 5-amino-2-methoxypyridine ester amide of squaric acid ethyl ester, demonstrates significant second-order nonlinear optical (NLO) applications. This derivative highlights the potential of ethoxy-aminopyridines in material science, particularly in creating compounds with unique electronic and optical properties T. Kolev et al., 2008.

Anticancer and Antiviral Agent Synthesis

The synthesis of 5-ethoxycarbonyl-6-isopropylamino-4-(substitutedphenyl)aminopyrimidines showcases the relevance of ethoxy-aminopyridine derivatives in developing potential analgesic and anti-inflammatory agents. Some compounds exhibited higher potency than standard drugs, indicating their utility in medicinal chemistry for drug development M. Chhabria et al., 2007.

Mechanism of Action

Target of Action

It is used in proteomics research, which involves the study of protein expression, structure, and function.

Mode of Action

It is a versatile reagent used to synthesize a wide range of organic compounds and derivatives.

Biochemical Pathways

Given its use in proteomics research, it may influence pathways related to protein synthesis and function.

Result of Action

Its role in proteomics research suggests it may have effects on protein expression, structure, and function.

Action Environment

It is recommended to avoid formation of dust and aerosols, and to provide appropriate exhaust ventilation at places where dust is formed .

Biochemical Analysis

Biochemical Properties

2-Ethoxy-5-(n,n-diisopropyl)aminopyridine plays a significant role in biochemical reactions, particularly in the study of protein interactions and enzyme activities. It interacts with various enzymes and proteins, influencing their activity and stability. The compound’s interaction with biomolecules is primarily through binding interactions, which can either inhibit or activate enzyme functions. These interactions are crucial for understanding the biochemical pathways and mechanisms in which this compound is involved.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound’s impact on cell signaling pathways can lead to changes in cellular responses, while its effect on gene expression can alter the production of specific proteins. Additionally, this compound can affect cellular metabolism by interacting with metabolic enzymes and influencing metabolic flux.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, leading to enzyme inhibition or activation. The compound can bind to specific sites on enzymes, altering their conformation and activity. This binding can result in either the inhibition or activation of the enzyme, depending on the nature of the interaction. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound’s stability is influenced by various factors, including temperature, pH, and the presence of other chemicals . Over time, this compound may degrade, leading to changes in its biochemical activity and effects on cellular function. Long-term studies in vitro and in vivo have shown that the compound can have lasting effects on cellular processes, depending on its concentration and exposure duration.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have minimal or beneficial effects on cellular function and metabolism. At higher doses, it can exhibit toxic or adverse effects, including enzyme inhibition and disruption of cellular processes. Threshold effects have been observed, where a specific dosage level leads to a significant change in the compound’s impact on biological systems.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic processes. The compound can influence metabolic flux by modulating the activity of key enzymes, leading to changes in metabolite levels. These interactions are essential for understanding the compound’s role in cellular metabolism and its potential therapeutic applications.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions facilitate the compound’s localization and accumulation in specific cellular compartments. The transport and distribution of this compound are critical for its biological activity and effects on cellular function.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. This localization is essential for the compound’s activity and function, as it allows for precise interactions with target biomolecules. Understanding the subcellular localization of this compound is crucial for elucidating its mechanism of action and potential therapeutic applications.